Cas no 148401-38-1 (8-Fluoroquinolin-4-amine)

• Product Name: 8-Fluoroquinolin-4-amine
• CAS No: 148401-38-1
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD04037191
• CID: 103629
• PubChem ID: 15790504
• Update Time: 2025-07-20

8-Fluoroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroquinolin-4-amine
• 4-Amino-8-fluoroquinoline
• 4-Quinolinamine,8-fluoro-
• 4-QUINOLINAMINE,8-FLUORO
• 8-FLUORO-4-QUINOLINAMINE
• 8-fluoro-4-quinolylamine
• 8-FLUORO-QUINOLIN-4-YLAMINE
• BB_SC-5905
• BUTTPARK 100\09-76
• IFLAB-BB F2108-0096
• 4-Quinolinamine,8-fluoro-(9CI)
• 8-fluoro-4-quinolinamine(SALTDATA: FREE)
• EN300-237591
• AB16991
• PFULPFXDXVNQCQ-UHFFFAOYSA-N
• E83761
• MFCD04037191
• SCHEMBL6615706
• FT-0692986
• AKOS000272095
• 4-amino-8-fluoroquinoline, AldrichCPR
• A884361
• F2108-0096
• CS-0215356
• VS-09674
• DTXSID20578357
• 148401-38-1
• CHEMBL4857493
• BB 0218953
• BBL030202
• STK787838
• DB-063758

• MDL： MFCD04037191
• Inchi： 1S/C9H7FN2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H,(H2,11,12)
• InChI Key： PFULPFXDXVNQCQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C=CN=C21)N

Computed Properties

• Exact Mass: 162.05900
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 335.8°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.676
• PSA: 38.91000
• LogP: 2.53730

8-Fluoroquinolin-4-amine Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 8-Fluoroquinolin-4-amine

8-Fluoroquinolin-4-amine (CAS No. 148401-38-1): A Versatile Compound in Medicinal Chemistry

8-Fluoroquinolin-4-amine, with the chemical formula C₈H₉FN, is a fluorinated heterocyclic compound that has garnered significant attention in medicinal chemistry due to its unique structural features and potential therapeutic applications. The CAS No. 148401-38-1 serves as a critical identifier for this compound, enabling precise referencing in scientific literature and research contexts. Its molecular structure combines a quinoline ring system with an amino group at the 4-position and a fluorine atom at the 8-position, creating a scaffold with diverse functional properties.

The 8-Fluoroquinolin-4-amine molecule exhibits a high degree of planarity due to the conjugation between the quinoline ring and the substituted amino group. This structural characteristic contributes to its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The introduction of the fluorine atom at the 8-position introduces steric and electronic effects that modulate the compound's reactivity and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the role of 8-Fluoroquinolin-4-amine in the design of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its potential as an inhibitor of the SARS-CoV-2 main protease (Mpro), a key enzyme in the replication of the virus. The research demonstrated that the fluorinated quinoline scaffold could effectively bind to the active site of Mpro, suggesting its potential as an antiviral agent. This finding aligns with the growing emphasis on repurposing existing compounds for combating emerging infectious diseases.

Another area of interest is the 8-Fluoroquinolin-4-amine’s application in anti-inflammatory research. A 2024 study in the European Journal of Medicinal Chemistry investigated its inhibitory effects on the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The study found that the compound could suppress the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines. This property makes 8-Fluoroquinolin-4-amine a promising candidate for the development of drugs targeting chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The CAS No. 148401-38-1 compound has also been explored for its potential in anticancer therapy. Research published in the International Journal of Oncology in 2023 reported that 8-Fluoroquinolin-4-amine could induce apoptosis in cancer cells by modulating the expression of key apoptotic regulators. The study used in vitro models to demonstrate that the compound selectively targeted cancer cells while sparing normal cells, highlighting its potential as a targeted therapeutic agent. This selectivity is crucial for minimizing side effects in cancer treatment.

The synthesis of 8-Fluoroquinolin-4-amine has been the subject of several studies aimed at optimizing its production process. A 2022 paper in the Organic & Biomolecular Chemistry described a novel synthetic route involving the fluorination of quinoline derivatives followed by amination at the 4-position. The method achieved high yields and purity, making it suitable for large-scale production. This advancement is significant for the commercialization of the compound as a pharmaceutical intermediate or active pharmaceutical ingredient (API).

Furthermore, the 8-Fluoroquinolin-4-amine compound has shown potential in the development of antimicrobial agents. A 2023 study in the Antimicrobial Agents and Chemotherapy journal reported that the compound exhibited activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The study suggested that the fluorine substitution enhanced the compound’s ability to disrupt bacterial cell membranes, a mechanism that could be exploited to combat antibiotic resistance.

The pharmacokinetic properties of 8-Fluoroquinolin-4-amine are also under investigation. Research published in the Drug Metabolism and Disposition journal in 2024 examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The study found that the compound exhibited good oral bioavailability and a favorable half-life, which are essential parameters for drug development. These findings suggest that 8-Fluoroquinolin-4-amine could be formulated into oral dosage forms for various therapeutic applications.

Despite its promising properties, the 8-Fluoroquinolin-4-amine compound faces challenges in its development. One of the key issues is the optimization of its selectivity for specific biological targets while minimizing off-target effects. Additionally, the compound’s stability under various physiological conditions requires further investigation to ensure its efficacy in vivo. Ongoing research is focused on addressing these challenges through structural modifications and formulation strategies.

In conclusion, 8-Fluoroquinolin-4-amine (CAS No. 148401-38-1) represents a promising compound in medicinal chemistry with potential applications in antiviral, anti-inflammatory, anticancer, and antimicrobial therapies. Its unique structural features and functional properties make it a valuable candidate for further exploration. As research continues to advance, the compound may play a significant role in the development of novel therapeutic agents, contributing to the treatment of various diseases and health conditions.